1-(cyclopropanesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine

• IUPAC Name: 8-(4-cyclopropylsulfonylpiperazin-1-yl)-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C13H18N6O2S/c1-10-15-16-13-12(14-4-5-19(10)13)17-6-8-18(9-7-17)22(20,21)11-2-3-11/h4-5,11H,2-3,6-9H2,1H3
• InChI Key: BTORUUOXDUCUAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCN(CC3)S(=O)(=O)C4CC4
• Molecular Formula: C13H18N6O2S
• Molecular Weight: 322.39 g/mol

Description

The compound “1-(cyclopropanesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine” is a derivative of the triazolopyrazine class. Triazolopyrazines are nitrogen-containing heterocyclic compounds that have been found to exhibit a wide range of biological activities. They are known to interact with a variety of enzymes and receptors in biological systems.

Synthesis Analysis

The synthesis of triazolopyrazine derivatives often involves the use of aromatic nucleophilic substitution. For instance, the synthesis of a related compound, 8-methyl-4-(piperidin-1-yl)-[1,2,4]-triazolo[4,3-a]quinoxaline-1-amine, involved the use of Cbz-protected piperazinones, followed by cyclization and removal of the protecting group by hydrogenation on Pd/C.

Molecular Structure Analysis

Triazolopyrazines are characterized by a five-membered triazole ring fused with a six-membered pyrazine ring. The presence of multiple nitrogen atoms in the ring structure allows for the formation of hydrogen bonds, making this core a precise pharmacophore with a bioactive profile.

Chemical Reactions Analysis

The chemical reactions involving triazolopyrazines often involve the use of hydrazonoyl halides, which can undergo condensation reactions or act as precursors of nitrilimines. These reactions can be used to create a variety of derivatives with different substituents.

Scientific Research Applications

Antibacterial Activity

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Antifungal Activity

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Anticancer Activity

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Antioxidant Activity

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Antiviral Activity

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Anti-inflammatory Activity

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Analgesic Activity

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Antiepileptic Activity

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Mechanism of Action

Target of Action

It’s worth noting that triazolo[4,3-a]pyrazine derivatives have been reported to exhibit antibacterial activities . They have shown moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains .

Mode of Action

It can be inferred from the antibacterial activities of similar compounds that it may interact with bacterial cells, leading to their inhibition or death .

Biochemical Pathways

Given its potential antibacterial activity, it may interfere with essential biochemical pathways in bacteria, leading to their inhibition or death .

Result of Action

The result of the action of this compound is likely the inhibition of bacterial growth, as suggested by the antibacterial activities of similar compounds . Specifically, some triazolo[4,3-a]pyrazine derivatives have shown superior antibacterial activities, comparable to the first-line antibacterial agent ampicillin .

Future Directions

The development of new derivatives of triazolopyrazines is a promising area of research, given their wide range of biological activities. Future work could involve the synthesis of new derivatives with different substituents, as well as further investigation into their biological activities and mechanisms of action.